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Compound of Interest

Compound Name: GRANZYME B
CAS No.: 143180-74-9
Cat. No.: B1177868
Get Quote
. J

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Granzyme B. Adherence to these
protocols is essential for ensuring laboratory safety and the integrity of your experimental
results.

Personal Protective Equipment (PPE) and
Immediate Safety Measures

When handling Granzyme B, a comprehensive approach to personal safety is mandatory. The
following personal protective equipment should be worn at all times.

Recommended Personal Protective Equipment:
* Eye Protection: Tight-sealing safety goggles are required to protect against splashes.[1][2]

+ Hand Protection: Chemical-resistant, impervious gloves (e.g., Nitrile rubber) must be worn.
[1] Proper glove removal technique should be followed to avoid skin contact.[3]
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o Body Protection: A laboratory coat or other suitable protective clothing is necessary to
prevent skin exposure.[1][4][5]

» Respiratory Protection: In situations with insufficient ventilation or when dusts or aerosols
may be generated, a suitable NIOSH (US) or EN 166 (EU) approved respirator is required.[1]

[2][6]

First Aid Procedures:

Eye Contact: Immediately flush the eyes with plenty of water, including under the eyelids.[1]
If irritation persists, seek medical attention.[5]

Skin Contact: Wash the affected skin area with soap and water.[1][5]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Rinse the mouth with water and then drink plenty of water.[1] Seek medical advice
if feeling unwell.[6]

Occupational Exposure Limits

Some Granzyme B products contain preservatives such as sodium azide. It is crucial to be
aware of the occupational exposure limits for these components.

Component Parameter Limit and Source

Sodium Azide ACGIH TLV Ceiling: 0.29 mg/m3

Ceiling: 0.11 ppm[2]

NIOSH REL Ceiling: 0.1 ppm

Ceiling: 0.3 mg/m3[2]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the stability of Granzyme B and ensure a
safe laboratory environment.
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Handling Procedures:

Always handle Granzyme B in accordance with good industrial hygiene and safety
practices.[1][2]

e Avoid all contact with skin, eyes, and clothing.[1][2]

o Work in a well-ventilated area. Showers, eyewash stations, and ventilation systems should
be readily accessible.[2]

e Wash hands thoroughly after handling the material, especially before eating, drinking, or
smoking.[6]

Avoid breathing any vapors or mists that may be generated.[2]
Storage Procedures:
o Keep the product in its original, tightly closed container.[2][6]

e Store in a dry, cool, and well-ventilated place.[2] Recommended storage temperatures are
often specified on the product label (e.g., 2-8°C or -20°C).[6][7][8]

» Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
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Preparation & Handling

Don PPE:
- Safety Goggles
- Impervious Gloves
- Lab Coat

\ 4

Storage

Handle in Ventilated Area

Store in Tightly Closed Container

\
Avoid Contact:
- Skin
- Eyes

- Clothing

\ 4

Y

Disposal

Keep in Cool, Dry, Well-Ventilated Place

Dispose According to Local Regulations

Y

Y

Wash Hands After Use

Separate from Incompatible Materials

Sodium Azide Precaution:

Flush with Large Volumes of Water Do Not Reuse Empty Containers
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Granzyme B Colorimetric Activity Assay Workflow

1. Prepare Reagents
(Substrate, DTNB, Buffer)

y

2. Prepare Samples
(Cell Lysates)

y

3. Plate Setup
(Samples + Controls in Triplicate)

y

4. Add DTNB to all wells

y

5. Add Substrate to initiate reaction

y

6. Measure Absorbance (405 nm)
in kinetic mode

y

7. Analyze Data
(Calculate Vmax)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Granzyme B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177868/docs#essential-safety-and-operational-
guide-for-handling-granzyme-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://media.cellsignal.cn/s3sds/98534-sds-EN-20240109155555.pdf
https://media.cellsignal.com/s3sds/83274-sds-EN-20250512205824.pdf
https://www.prospecbio.com/content/images/uploaded/safety%20data%20sheet/enzymes/granzyme/enz-855.pdf
https://diagomics.com/technical-data-sheets/2192916-uc-id=1WXc0MBmHHfzn3nj864PkWain-yaStrln?t=1686665771
http://pufei.com/static/product/bd/552/789523165a148ee7.pdf
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-368056&DocumentType=MSD&DocumentId=368056_SDS_SG_EN.PDF&DocumentUID=347739868&Language=EN&Country=SG&Origin=PDP
https://biocare.net/wp-content/uploads/PDF%20Data%20Sheets/3202.pdf
https://www.abcam.com/en-us/products/assay-kits/granzyme-b-activity-assay-kit-fluorometric-ab157403
https://www.abcam.com/en-us/products/assay-kits/granzyme-b-activity-assay-kit-fluorometric-ab157403
https://www.benchchem.com/product/b1177868/docs#essential-safety-and-operational-guide-for-handling-granzyme-b
https://www.benchchem.com/product/b1177868/docs#essential-safety-and-operational-guide-for-handling-granzyme-b
https://www.benchchem.com/product/b1177868/docs#essential-safety-and-operational-guide-for-handling-granzyme-b
https://www.benchchem.com/product/b1177868/docs#essential-safety-and-operational-guide-for-handling-granzyme-b
https://www.benchchem.com/product/b1177868?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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